![molecular formula C16H18N2O2S B3734211 2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone](/img/structure/B3734211.png)
2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone
Overview
Description
2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a pyrimidinone derivative that has been synthesized using various methods. The compound's unique structure and properties make it an attractive target for researchers interested in studying its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone is not fully understood. However, studies have shown that the compound may work by inhibiting certain enzymes or proteins involved in various cellular processes. This inhibition can lead to a decrease in inflammation, cell proliferation, and other cellular functions.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. These effects include a decrease in the production of pro-inflammatory cytokines, inhibition of cell proliferation, and an increase in apoptosis. The compound has also been shown to have antimicrobial activity against several bacterial strains.
Advantages and Limitations for Lab Experiments
The use of 2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone in lab experiments has several advantages. The compound is relatively easy to synthesize, and its unique structure makes it an attractive target for researchers interested in studying its mechanism of action. However, the compound's potential toxicity and limited solubility in water may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone. One area of interest is in the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand the compound's mechanism of action and its potential therapeutic applications. Additionally, research is needed to optimize the synthesis of the compound and to improve its solubility in water.
Scientific Research Applications
2-(allylthio)-5-(4-methoxybenzyl)-6-methyl-4(3H)-pyrimidinone has been the subject of several scientific studies due to its potential applications in various fields. One such area of research is in the development of new drugs for the treatment of various diseases. Studies have shown that this compound has potential as an anti-inflammatory, antimicrobial, and antitumor agent.
properties
IUPAC Name |
5-[(4-methoxyphenyl)methyl]-4-methyl-2-prop-2-enylsulfanyl-1H-pyrimidin-6-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2S/c1-4-9-21-16-17-11(2)14(15(19)18-16)10-12-5-7-13(20-3)8-6-12/h4-8H,1,9-10H2,2-3H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJMAVHIEHOCPDQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SCC=C)CC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.